Ethyl 4-amino-3-bromo-5-methylbenzoate
Overview
Description
Ethyl 4-amino-3-bromo-5-methylbenzoate is a chemical compound with the CAS Number: 1379303-09-9 . It has a molecular weight of 258.11 . The IUPAC name for this compound is ethyl 4-amino-3-bromo-5-methylbenzoate .
Molecular Structure Analysis
The InChI code for Ethyl 4-amino-3-bromo-5-methylbenzoate is1S/C10H12BrNO2/c1-3-14-10 (13)7-4-6 (2)9 (12)8 (11)5-7/h4-5H,3,12H2,1-2H3 . This code provides a specific description of the molecule’s structure. Physical And Chemical Properties Analysis
Ethyl 4-amino-3-bromo-5-methylbenzoate is a solid at room temperature . It should be stored at ambient temperature .Scientific Research Applications
Chemical Synthesis and Intermediates
- Ethyl 4-amino-3-bromo-5-methylbenzoate plays a role in the synthesis of various pharmacologically active benzo[b]thiophen derivatives. These derivatives have been explored for their potential pharmacological properties (Chapman et al., 1971).
- It is also involved in the ortho-alkylation of anilines, a process important in chemical synthesis (Gassman & Gruetzmacher, 2003).
- Its derivatives are used in the synthesis of key intermediates for various compounds, including amisulpride (Wang Yu, 2008).
Role in Medicinal Chemistry
- It serves as a key intermediate in synthesizing compounds with potential anti-cancer properties, particularly those inhibiting thymidylate synthase (Cao Sheng-li, 2004).
- Some derivatives of this compound have been investigated for neuroprotective properties and their potential in reducing cell death, indicating its relevance in neuroscience and pharmacology (Orozco et al., 2004).
Applications in Organic Chemistry
- Ethyl 4-amino-3-bromo-5-methylbenzoate and its derivatives are used in synthesizing imidazo[2,1-b]benzothiazole and imidazo[2,1-b]-thiazole derivatives, expanding its utility in organic chemistry (Abignente et al., 1987).
- It is also integral in synthesizing new Thiazolo[4,5-d] pyrimidines with antimicrobial properties, showcasing its role in developing antimicrobial agents (Balkan et al., 2001).
Synthesis of Other Compounds
- The compound is used in synthesizing various complex organic molecules, like a key acid synthon of repaglinide, highlighting its versatility in chemical synthesis (Salman et al., 2002).
- It acts as a precursor in synthesizing aminomethylmonoalkylphosphinate, demonstrating its utility in diverse chemical syntheses (Ding & Yan, 2012).
Safety and Hazards
properties
IUPAC Name |
ethyl 4-amino-3-bromo-5-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO2/c1-3-14-10(13)7-4-6(2)9(12)8(11)5-7/h4-5H,3,12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWTLJQURCTVKJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C(=C1)C)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-amino-3-bromo-5-methylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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